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Compound of Interest

5-bromo-1H-indole-2-
Compound Name:
carbaldehyde

cat. No.: B1282810

Essential Safety and Handling Guide for 5-
bromo-1H-indole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
bromo-1H-indole-2-carbaldehyde, a halogenated organic compound. Adherence to these
procedures is essential for ensuring laboratory safety and environmental compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 5-bromo-1H-indole-2-carbaldehyde was not
located, data for the closely related compound, 5-bromo-1H-indole-2-carboxylic acid, indicates
potential hazards.[1][2] It is classified as harmful if swallowed, an irritant to the skin and eyes,
and may cause respiratory irritation.[1][2] Therefore, a comprehensive personal protective
equipment (PPE) plan is mandatory to mitigate these risks.
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Protection Type

Recommended PPE

Purpose

Eye and Face Protection

Chemical safety goggles and a
face shield.[1]

Protects against splashes and
vapors that can cause serious

eye damage.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), a
chemically resistant apron or
lab coat, and closed-toe
shoes.[1][3]

Prevents skin contact, which

can lead to irritation or burns.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood.[4][5] If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors should be
used. For emergencies or
high-concentration exposures,
a self-contained breathing
apparatus (SCBA) is

necessary.[4]

Minimizes inhalation of vapors
or dust, which can cause

respiratory tract irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure

All experimental procedures involving 5-bromo-1H-indole-2-carbaldehyde should be

conducted within a certified chemical fume hood to minimize inhalation exposure.[3][4]

o Preparation: Before beginning work, ensure that an eyewash station and emergency shower

are readily accessible.[5] All necessary PPE should be inspected and donned correctly.

e Handling:

o Perform all manipulations of the compound, including weighing and transferring, within the

fume hood.

o Keep the sash at the lowest possible height while allowing for comfortable work.[4]
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o Avoid the formation and inhalation of dust or vapors.[5]

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2][6]

o Decontaminate all work surfaces and equipment. Rinse contaminated glassware with a
suitable solvent (e.g., acetone) within the fume hood, collecting the rinsate as hazardous
waste.[4]

Disposal Plan: Managing Halogenated Waste

As a halogenated organic compound, 5-bromo-1H-indole-2-carbaldehyde must be disposed
of as hazardous waste.[4][5]

o Waste Segregation: Collect all waste containing this compound, including contaminated PPE
and rinsates, in a designated and clearly labeled "Halogenated Organic Waste" container.[3]
[4] Do not mix with non-halogenated waste.[4]

» Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "5-bromo-1H-indole-2-carbaldehyde."[4]

o Storage: Keep the waste container tightly closed and store it in a designated satellite
accumulation area.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
company.[1][4]

Experimental Workflow
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Caption: Workflow for the safe handling of 5-bromo-1H-indole-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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